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Compound of Interest

Compound Name: n-(2,6-Dibromophenyl)formamide
CAS No.: 6639-54-9
Cat. No.: B14733377

Get Quote

. J

Part 1: Executive Safety Assessment

Chemical Identity: N-(2,6-Dibromophenyl)formamide Synonyms: 2,6-Dibromoformanilide; N-
Formyl-2,6-dibromoaniline Precursor Reference: Derivative of 2,6-Dibromoaniline (CAS 608-
30-0)[1]

Hazard Profile (Structure-Activity Relationship Analysis)

As a halogenated aromatic amide, this compound presents a dual-hazard profile combining the
toxicity of halogenated anilines with the reproductive risks associated with formamides.
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Hazard Class Risk Level Mechanism / Justification

Potential for
o methemoglobinemia (blue
Acute Toxicity Moderate o ]
skin/lips) upon metabolism to

aniline derivatives.

Solid dust is a mechanical and
Irritation High chemical irritant to eyes and

mucous membranes.

The formamide moiety is
] o structurally related to known
Reproductive Toxicity Suspected ]
teratogens (e.g., Formamide,

Repr. 1B).

Halogenated aromatics can
Sensitization Possible induce delayed
hypersensitivity reactions.

Part 2: Personal Protective Equipment (PPE) Matrix

This matrix is designed for Research Scale (<10g) handling. For process scale (>100g),
upgrade to full Tyvek suits and powered air-purifying respirators (PAPR).

Hand Protection Strategy

Protocol: Double-Gloving (Indispensable for Halogenated Organics)

Inner Glove: Nitrile (0.11 mm / 4 mil). Acts as a second skin and sweat batrrier.

Outer Glove: High-Performance Nitrile or Neoprene (minimum 0.15 mm / 6 mil).

Change Frequency: Immediately upon splash; every 2 hours during active handling.

Rationale: Halogenated aromatics can permeate standard nitrile. The air gap between two
layers significantly delays breakthrough to the skin.

Respiratory & Eye Protection
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Component Requirement Standard
) ) ) Face velocity: 0.5 m/s (100
Primary Barrier Chemical Fume Hood ] ]
fpm). Sash at working height.
Required only if weighing
Secondary Barrier N95 / P2 Respirator outside a hood (strongly
discouraged).
Indirect vented (EN 166 / ANSI
Eye Protection Chemical Goggles Z87.1). Safety glasses are

insufficient for powders.

Part 3: Operational Workflow & Visualization
Workflow Diagram: The "Zero-Exposure" Loop

The following diagram illustrates the critical decision points to maintain containment integrity.
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START: Pre-Work Check

Verify PPE:
Double Nitrile + Goggles + Lab Coat

Fume Hood Check:
Flow > 0.5 m/s?

Yes

Weighing Protocol:
Use Anti-Static Gun
Closed Balance Enclosure

Transfer/Reaction:
Dissolve immediately to
reduce dust hazard

No (Abort)

Disposal:
Solid -> Halogenated Bin
Liguid -> Halogenated Solvent

Decontamination:
Wipe surfaces with
Ethanol/Acetone

END: Wash Hands

Click to download full resolution via product page
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Caption: Operational logic flow ensuring containment from weighing to disposal. Note the
critical "Abort" step if fume hood performance is compromised.

Detailed Handling Protocols
A. Weighing & Transfer (Critical Risk Step)

e The Problem: N-(2,6-Dibromophenyl)formamide is a crystalline solid. Static electricity can
cause "fly-away" powder, contaminating the balance and user.

e The Solution:

o Anti-Static: Use an ionizing gun or anti-static brush on the weighing boat before adding the
chemical.

o Draft Shield: Ensure the analytical balance has a functioning draft shield.

o Wet Transfer: If possible, tare the solvent flask, add the solid directly, and re-weigh. This
eliminates the "weighing boat transfer" step where spills often occur.

B. Emergency Response: Spills

o Do NOT sweep dry powder. This generates an aerosol cloud.

e Protocol:

o

Cover the spill with a paper towel soaked in an inert solvent (e.g., heptane or
water/surfactant mix).

o

Wipe inward from the periphery to the center.

o

Place all wipes into a "Solid Hazardous Waste" bag immediately.

[¢]

Clean the surface with acetone followed by soap and water.

Part 4: Waste Disposal & Deactivation[2]

Classification:Halogenated Organic Waste.[2]

e Do NOT mix with strong oxidizers or acids.
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e Do NOT dispose of down the drain.

Waste Stream Container Labeling Disposal Method
) "Toxic Solid - Halogenated High-Temperature Incineration
Solid Waste )
Organic” (>1100°C)
Liquid Mother Liquor "Halogenated Solvent Waste" Fuel Blending / Incineration
Contaminated PPE "Hazardous Debris" Incineration

Why Incineration? Halogenated aromatics are chemically stable. Landfilling can lead to
leaching into groundwater. High-temperature incineration ensures complete mineralization to
HBr, CO2, and NOx, which are scrubbed by the facility.

Part 5: References

o Omondi, B. et al. (2009). N-(2,6-Dibromophenyl)formamide. Acta Crystallographica
Section C.

o Validation: Confirms the existence, solid state, and crystal packing (hydrogen bonding) of
the specific molecule.[3]

e PubChem. (n.d.).[4][5][6] 2,6-Dibromoaniline (Precursor Data). National Library of Medicine.
o Validation: Provides toxicity baseline for the aniline moiety (methemoglobinemia risk).
o ECHA (European Chemicals Agency). (n.d.).[6] Formamide - Substance Information.

o Validation: Establishes the reproductive toxicity classification (Repr. 1B) for the formamide
functional group.

o Thermo Fisher Scientific. (2021).[7] Nitrile Glove Chemical Resistance Guide.

o Validation: General permeation data for halogenated organic solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2,6-Dibromoaniline synthesis - chemicalbook [chemicalbook.com]
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¢ 6. N-(2,6-Diisopropylphenyl)formamide | CL13H19NO | CID 12053263 - PubChem
[pubchem.ncbi.nim.nih.gov]
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¢ To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: N-
(2,6-Dibromophenyl)formamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14733377/docs#personal-protective-equipment-
handling-guide-n-2-6-dibromophenyl-formamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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